2,2,2-Tris(ethylsulfanyl)ethan-1-amine
Overview
Description
“2,2,2-Tris(ethylsulfanyl)ethan-1-amine” is a chemical compound with the molecular formula C8H19NS3 . It has a molecular weight of 225.44 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a central carbon atom surrounded by three ethylsulfanyl groups and an amine group . This gives the molecule a tetrahedral geometry.Scientific Research Applications
Tripodal Ligand Complexes in Metal Chemistry
Research on tripodal amine ligands similar to 2,2,2-Tris(ethylsulfanyl)ethan-1-amine has been conducted, particularly in the context of metal chemistry. Caravan and Orvig (1997) explored water-soluble amine phenols for complex formation with aluminum(III), gallium(III), and indium(III). These complexes have potential applications in catalysis and coordination chemistry due to their stability and unique structural properties (Caravan & Orvig, 1997).
Versatile Protecting and Activating Groups in Amine Synthesis
Sakamoto et al. (2006) utilized 2-(1,3-Dioxan-2-yl)ethylsulfonyl chloride, a compound related to this compound, as a sulfonating agent for amines. This work highlights the role of such compounds in amine synthesis, showcasing their utility as protecting and activating groups (Sakamoto et al., 2006).
Homogeneous Hydrogenation of Secondary and Primary Amides
Núñez Magro et al. (2007) studied the hydrogenation of amides to amines using a catalyst system involving a tris(diphenylphosphinomethyl)ethane ligand, which shares structural similarities with this compound. This research is significant in the context of organic synthesis, particularly in the efficient production of amines from amides (Núñez Magro et al., 2007).
Mechanism of Action
properties
IUPAC Name |
2,2,2-tris(ethylsulfanyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NS3/c1-4-10-8(7-9,11-5-2)12-6-3/h4-7,9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVWXMLRDJQTTHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC(CN)(SCC)SCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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